Cas no 61135-33-9 (5-Ethynyl-2'-deoxyuridine)

5-Ethynyl-2'-deoxyuridine (EdU) is a thymidine analog widely used in nucleic acid labeling and detection. Its key advantage lies in its alkyne-functionalized ethynyl group, which enables efficient click chemistry-based conjugation with fluorescent azides, facilitating sensitive and specific detection of DNA synthesis in proliferating cells. Unlike traditional thymidine analogs such as BrdU, EdU eliminates the need for harsh denaturation or antibody-based detection, streamlining experimental workflows. Its compatibility with a range of downstream applications, including flow cytometry, microscopy, and high-throughput screening, makes it a versatile tool for studying cell proliferation, DNA replication, and repair mechanisms. EdU’s robust labeling efficiency and minimal cytotoxicity further enhance its utility in live-cell imaging and long-term studies.

5-Ethynyl-2'-deoxyuridine structure

Product Name:5-Ethynyl-2'-deoxyuridine

CAS No:61135-33-9

MF:C₁₁H₁₂N₂O₅

MW:252.223382949829

MDL:MFCD01675687

CID:505118

PubChem ID:253662362

Update Time:2025-06-06

5-Ethynyl-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

- Uridine,2'-deoxy-5-ethynyl-
- 5-Ethynyl-2’-deoxyuridine
- 5-Ethynyl-2′-deoxyuridine, (EdU)
- 5-ETHYNYL-2'-DEOXYURIDINE
- 5-Ethynyl-2'-deoxyuridine(EdU)
- 5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- EdU
- AKOS024462948
- 5-ethynyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- EdU, 5-EdU, 2'-Deoxy-5-ethynyluridine
- DTXSID20976652
- AS-59368
- J-700091
- BP-54302
- CS-0065850
- 2'-Deoxy-5-ethynyluridine
- EdU (5-ethynyl-2'-deoxyuridine)
- 2'deoxy-5-ethynyluridine
- UNII-G373S00W2J
- 5-Ethynyl-2'-dU
- G373S00W2J
- 5-Ethynyl-2'-deoxyuridine (EdU)
- AC-32360
- 5-EdU
- CDEURGJCGCHYFH-DJLDLDEBSA-N
- 5'-Ethynyl-2'-deoxyuridine
- 5-Ethynyl-dU
- 61135-33-9
- C75857
- EdU (ethynyldeoxyuridine)
- Q4639590
- 5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
- GLXC-26691
- CHEMBL222932
- 5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
- 5-Ethynyl-dUrd
- MFCD01675687
- 5-Ethynyl-2'-deoxyuridine, (EdU), AldrichCPR
- 5-Ethynyl-2a(2)-deoxyuridine
- 5-ethynyl-2-deoxyuridine
- SCHEMBL868882
- s1661
- J-700347
- Uridine, 2'-deoxy-5-ethynyl-
- BRN 0756841
- HY-118411
- 5-Ethynyl-2'-deoxyuridine
- MDL： MFCD01675687
- Inchi： 1S/C11H12N2O5/c1-2-6-4-13(11(17)12-10(6)16)9-3-7(15)8(5-14)18-9/h1,4,7-9,14-15H,3,5H2,(H,12,16,17)/t7-,8+,9+/m0/s1
- InChI Key： CDEURGJCGCHYFH-DJLDLDEBSA-N
- SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C#C)=C1)=O)=O)O

Computed Properties

Exact Mass: 252.07500
Monoisotopic Mass: 252.07462149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 99.1Å²

Experimental Properties

Melting Point: 199°C(lit.)
PSA: 104.55000
LogP: -1.84140
Sensitiveness: Sensitive to heat

5-Ethynyl-2'-deoxyuridine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H340-H361
Warning Statement： P201-P281-P308 + P313
WGK Germany：3
Hazard Category Code： 46-61
Safety Instruction： 53-45-24/25
RTECS：YU7510000
Hazardous Material Identification：
Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD103898)

5-Ethynyl-2'-deoxyuridine Customs Data

HS CODE：29349990

5-Ethynyl-2'-deoxyuridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E131265-250mg	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	250mg	¥619.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E131265-50mg	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	50mg	¥243.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E131265-1g	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	1g	¥1552.90	2023-09-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YE9755-1g	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	1g	￥3050.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YE9755-250mg	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	250mg	￥920.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YE9755-50mg	5-Ethynyl-2'-deoxyuridine	61135-33-9	≥98%	50mg	￥245.00 元	2023-09-15
S e l l e c k ZHONG GUO	S1661-100mg	5-Ethynyl-2'-deoxyuridine	61135-33-9	99.82%	100mg	¥2570.4	2023-09-16
TRC	E932175-10mg	5-Ethynyl-2’-deoxyuridine	61135-33-9		10mg	$74.00	2023-05-18
TRC	E932175-25mg	5-Ethynyl-2’-deoxyuridine	61135-33-9		25mg	$ 109.00	2023-09-07
TRC	E932175-100mg	5-Ethynyl-2’-deoxyuridine	61135-33-9		100mg	$ 184.00	2023-09-07